Cas no 2206114-70-5 (4,5-DIBROMO-7-FLUORO-1H-INDAZOLE)

• Product Name: 4,5-DIBROMO-7-FLUORO-1H-INDAZOLE
• CAS No: 2206114-70-5
• MF: C₇H₃Br₂FN₂
• MW: 293.918523073196
• CID: 5745305
• PubChem ID: 138109315
• Update Time: 2023-11-11

4,5-DIBROMO-7-FLUORO-1H-INDAZOLE Chemical and Physical Properties

Names and Identifiers

• W14745
• WS-01444
• 4,5-DIBROMO-7-FLUORO-1H-INDAZOLE
• 2206114-70-5
• 1H-Indazole, 4,5-dibromo-7-fluoro-

• Inchi： 1S/C7H3Br2FN2/c8-4-1-5(10)7-3(6(4)9)2-11-12-7/h1-2H,(H,11,12)
• InChI Key： NTOLIPVQWBIACF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C1C=NN2)F)Br

Computed Properties

• Exact Mass: 293.86265g/mol
• Monoisotopic Mass: 291.86470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.232±0.06 g/cm3(Predicted)
• Boiling Point: 385.0±37.0 °C(Predicted)
• pka: 9.62±0.40(Predicted)